Cas no 22857-48-3 (O-(4-Tert-butylphenyl) chloromethanethioate)

• Product Name: O-(4-Tert-butylphenyl) chloromethanethioate
• CAS No: 22857-48-3
• MF: C₁₁H₁₃ClOS
• MW: 228.738321065903
• CID: 251261
• Update Time: 2023-08-02

O-(4-Tert-butylphenyl) chloromethanethioate Chemical and Physical Properties

Names and Identifiers

• Carbonochloridothioicacid, O-[4-(1,1-dimethylethyl)phenyl] ester (9CI)
• thiocarbonochloridic acid O-(4-tert-butyl-phenyl) ester
• O-(4-Tert-butylphenyl) chloromethanethioate

• Inchi： 1S/C11H13ClOS/c1-11(2,3)8-4-6-9(7-5-8)13-10(12)14/h4-7H,1-3H3
• InChI Key： JBLFKXAALTYUTQ-UHFFFAOYSA-N
• SMILES： ClC(OC1C=CC(=CC=1)C(C)(C)C)=S

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 202
• Topological Polar Surface Area: 41.3

O-(4-Tert-butylphenyl) chloromethanethioate Security Information

• Hazardous Material transportation number：2922
• HazardClass：8
• PackingGroup：III